Cas no 153408-27-6 ((S)-Azelastine Hydrochloride)

(S)-Azelastine Hydrochloride structure
(S)-Azelastine Hydrochloride structure
Product Name:(S)-Azelastine Hydrochloride
CAS No:153408-27-6
MF:C22H25Cl2N3O
MW:418.359403371811
CID:93504
PubChem ID:66586339
Update Time:2025-09-22

(S)-Azelastine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • azelastine hydrochloride
    • 1(2H)-Phthalazinone, 4-[(4-chlorophenyl)methyl]-2-(hexahydro-1-methyl-1H-azepin-4-yl)-, monohydrochloride, (S)-
    • (S)-azelastine hydrochloride
    • 4-[(4-chlorophenyl)methyl]-2-[(4S)-1-methylazepan-4-yl]phthalazin-1-one,hydrochloride
    • Azelastine Impurity
    • (S)-Azelastine Hydrochloride 2
    • (S)-4-[(4-Chlorophenyl)Methyl]-2-(hexahydro-1-Methyl-1H-azepin-4-yl)-1(2H)-phthalazinone Hydrochloride
    • SCHEMBL36771
    • AKOS030243354
    • (S)-4-(4-Chlorobenzyl)-2-(1-methylazepan-4-yl)phthalazin-1(2H)-onehydrochloride
    • 4-[(4-chlorophenyl)methyl]-2-[(4S)-1-methylazepan-4-yl]phthalazin-1-one;hydrochloride
    • 1(2H)-Phthalazinone, 4-((4-chlorophenyl)methyl)-2-(hexahydro-1-methyl-1H-azepin-4-yl)-, monohydrochloride, (S)-
    • UNII-QGN83XMX5P
    • DTXSID50735375
    • Q27287253
    • Azelastine hydrochloride (S)-
    • J-009007
    • (+)-Azelastine Hydrochloride
    • (S)-4-(4-Chlorobenzyl)-2-(1-methylazepan-4-yl)phthalazin-1(2H)-one hydrochloride
    • 4-[(4-Chlorophenyl)methyl]-2-[(4S)-1-methylazepan-4-yl]phthalazin-1(2H)-one--hydrogen chloride (1/1)
    • Azelastine hydrochloride, (S)-
    • QGN83XMX5P
    • 153408-27-6
    • 4-[(4-chlorophenyl)methyl]-2-[(4S)-1-methylazepan-4-yl]-1,2-dihydrophthalazin-1-one hydrochloride
    • 1(2H)-Phthalazinone, 4-[(4-chlorophenyl)methyl]-2-(hexahydro-1-methyl-1H-azepin-4-yl)-, monohydrochloride, (S)- (9CI); (S)-Azelastine Hydrochloride
    • (S)-Azelastine Hydrochloride
    • Inchi: 1S/C22H24ClN3O.ClH/c1-25-13-4-5-18(12-14-25)26-22(27)20-7-3-2-6-19(20)21(24-26)15-16-8-10-17(23)11-9-16;/h2-3,6-11,18H,4-5,12-15H2,1H3;1H/t18-;/m0./s1
    • InChI Key: YEJAJYAHJQIWNU-FERBBOLQSA-N
    • SMILES: ClC1C=CC(=CC=1)CC1C2C=CC=CC=2C(N([C@@H]2CCN(C)CCC2)N=1)=O.Cl

Computed Properties

  • Exact Mass: 417.13700
  • Monoisotopic Mass: 417.1374678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 558
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.9Ų

Experimental Properties

  • Melting Point: 219-221?C
  • PSA: 38.13000
  • LogP: 5.03740

(S)-Azelastine Hydrochloride Pricemore >>

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